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Compound of Interest

Compound Name: Ginnol

Cat. No.: B1258068

For the attention of: Researchers, Scientists, and Drug Development Professionals.

This technical guide serves to consolidate the current publicly available scientific information
regarding the pharmacological properties of Ginnol. Despite a comprehensive search of
scientific literature and chemical databases, it is crucial to note that detailed pharmacological
data for Ginnol is exceptionally scarce. This document will summarize the known chemical and
natural source information for Ginnol and address the significant gaps in the scientific
understanding of its biological activities.

Chemical Identity and Natural Occurrence

Ginnol is a naturally occurring fatty alcohol. Its chemical identity is established as (10S)-
nonacosan-10-ol[1].

Table 1: Chemical and Physical Properties of Ginnol
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Property Value Source

IUPAC Name (10S)-nonacosan-10-ol PubChem[1]
Ginnol, Celidoniol, (10S)-10-

Synonyms PubChem[1]
Nonacosanol

Molecular Formula C29H600 PubChem[1]

Molecular Weight 424.8 g/mol PubChem[1]

The Good Scents Company,
CAS Number 2606-50-0 DC Chemicals, Chemsrec,

AbMole BioScience

Ginnol has been identified as a constituent of several plant species, including Spiraea
formosana, Crataegus pinnatifida, and Lonicera macranthoides[1][2][3][4][5].

Pharmacological Properties: A Notable Lack of Data

A thorough review of scientific literature reveals a significant lack of published research on the
pharmacological properties of isolated Ginnol. While one commercial source makes a high-
level claim that Ginnol possesses "antibacterial and anti-free radical properties," this assertion
is not substantiated by any provided experimental data, peer-reviewed studies, or detailed
protocols|[6].

At present, there is no publicly available information regarding:

e Mechanism of Action: The specific molecular targets and signaling pathways through which
Ginnol may exert any biological effects are unknown.

e Quantitative Efficacy and Potency: Data such as IC50, EC50, or in vivo efficacy data are not
available.

e Pharmacokinetics: Information on the absorption, distribution, metabolism, and excretion
(ADME) of Ginnol has not been published.

e Pharmacodynamics: The physiological and biochemical effects of Ginnol on biological
systems have not been characterized in the scientific literature.
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Due to this absence of primary research, the core requirements for a detailed technical
whitepaper, including quantitative data tables, experimental protocols, and signaling pathway

diagrams, cannot be fulfilled.

Future Research Directions

The identification of Ginnol in various plant species, some with histories in traditional medicine,
suggests that it could be a subject for future pharmacological investigation. The
unsubstantiated claims of antibacterial and antioxidant activity could serve as a starting point

for preliminary screening studies.

A logical workflow for initiating the pharmacological characterization of Ginnol would be as

follows:

Pre-clinical Investigation

solation & Purificati Hypothesis
S0 ao;oginnolufr:(;cma 10N Generation In Vitro Screening Hit Validation & Mechanism of Action Studies In Vivo Efficacy &
Nt SeeEs (e.g., Antioxidant, Antimicrobial Assays) Dose-Response Studies (Cell-based assays, Target identification), Toxicity Models

Click to download full resolution via product page

Figure 1. A proposed experimental workflow for the initial pharmacological evaluation of

Ginnol.

Conclusion

In conclusion, Ginnol is a chemically defined natural product with a notable absence of robust
pharmacological data in the public domain. The scientific community has not yet published
studies that would allow for a detailed understanding of its biological properties. The
information presented in this guide highlights the current knowledge gaps and underscores the
need for foundational research to determine if Ginnol possesses any therapeutic potential. For
researchers and drug development professionals, Ginnol represents an uncharacterized

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1258068?utm_src=pdf-body
https://www.benchchem.com/product/b1258068?utm_src=pdf-body
https://www.benchchem.com/product/b1258068?utm_src=pdf-body-img
https://www.benchchem.com/product/b1258068?utm_src=pdf-body
https://www.benchchem.com/product/b1258068?utm_src=pdf-body
https://www.benchchem.com/product/b1258068?utm_src=pdf-body
https://www.benchchem.com/product/b1258068?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

natural compound for which basic biological screening is the necessary first step to ascertain
any pharmacological relevance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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